Cas no 851048-56-1 (4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid)

• Product name: 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid
• CAS No: 851048-56-1
• MF: C₁₀H₈N₂O₃
• MW: 204.18212
• MDL: MFCD08741427
• CID: 719971
• PubChem ID: 22110111

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 4-(3-METHYL-1,2,4-OXADIAZOL-5-YL)BENZOIC ACID
• 4-(3-methyl-[1,2,4]oxadiazol-5-yl)-benzoic acid
• methyloxadiazolylbenzoicacid
• MB06620
• 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoicacid
• SCHEMBL326891
• BJB04856
• 851048-56-1
• KXXLPIJOPGBFTA-UHFFFAOYSA-N
• DTXSID90622492
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)-benzoic acid
• DB-076255
• EF-0745
• Z235347061
• Benzoic acid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
• AKOS008096881
• J-513397
• MFCD08741427
• EN300-27844
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid, AldrichCPR
• CS-0456217
• 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid

• MDL： MFCD08741427
• Inchi： InChI=1S/C10H8N2O3/c1-6-11-9(15-12-6)7-2-4-8(5-3-7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： KXXLPIJOPGBFTA-UHFFFAOYSA-N
• SMILES： CC1=NOC(=N1)C2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Density: 1.337
• Melting Point: 267-269.5
• Boiling Point: 405.07°C at 760 mmHg
• Flash Point: 198.779°C
• Refractive Index: 1.583
• PSA: 76.22000
• LogP: 1.74320

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Security Information

• Hazard Statement： Harmful

4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%